1-Bromo-3-chloro-2-fluorobenzene
Overview
Description
Synthesis Analysis
The synthesis of related compounds such as 1-bromo-4-[18F]fluorobenzene is achieved through nucleophilic aromatic substitution reactions using no-carrier-added [18F]fluoride, with symmetrical bis-(4-bromphenyl)iodonium bromide being the most effective precursor . Another synthesis approach for 3-alkyl-3,4-dihydro-4-thioxobenzoquinazolin-2(1H)-ones from 1-bromo-2-fluorobenzenes involves a Br/Li exchange followed by a reaction with alkyl isothiocyanates . These methods highlight the versatility of bromo-fluorobenzene compounds as synthons in organic chemistry.
Molecular Structure Analysis
The molecular structure and vibrational frequencies of 1-bromo-3-fluorobenzene have been studied using DFT calculations and compared with experimental FT-IR and FT-Raman spectra. The influence of bromine and fluorine atoms on the geometry and normal modes of vibrations of the benzene ring has been discussed . Similarly, the crystal structure and molecular conformation of 1-bromo-2,3,5,6-tetramethylbenzene have been investigated, showing two stable crystalline phases and providing insights into the effects of bromine substitution on benzene derivatives .
Chemical Reactions Analysis
The reactivity of 1-bromo-2-fluorobenzenes in palladium-catalyzed carbonylative reactions has been systematically studied, demonstrating the effective combination of carbonylation and nucleophilic substitution with various nucleophiles to yield six-membered heterocycles . This indicates that 1-bromo-3-chloro-2-fluorobenzene could potentially participate in similar palladium-catalyzed reactions due to the presence of a bromine atom that can facilitate such transformations.
Physical and Chemical Properties Analysis
The electronic properties of 1-bromo-3-fluorobenzene, such as absorption wavelengths, excitation energy, dipole moment, and frontier molecular orbital energies, have been analyzed using time-dependent DFT. The thermodynamic properties at different temperatures have also been calculated, revealing correlations between standard heat capacities, entropies, enthalpy changes, and temperature . These studies provide a foundation for understanding the physical and chemical properties of bromo-fluorobenzene derivatives, which could be extrapolated to 1-bromo-3-chloro-2-fluorobenzene.
Scientific Research Applications
Electrochemical Fluorination Studies
1-Bromo-3-chloro-2-fluorobenzene is used in electrochemical fluorination studies. Horio et al. (1996) explored the mechanisms of fluorination in halobenzenes, including 1-bromo-3-chloro-2-fluorobenzene, revealing various halogenated compounds produced alongside fluorinated compounds during this process (Horio et al., 1996).
Photofragment Translational Spectroscopy
In the field of photofragment translational spectroscopy, 1-bromo-3-chloro-2-fluorobenzene is a subject of study. Gu et al. (2001) analyzed its ultraviolet photodissociation, contributing to the understanding of the effects of fluorine atom substitution in such compounds (Gu et al., 2001).
Photoreactions with Cyclopentene
Bryce-Smith et al. (1980) investigated the photoreactions of halogenobenzenes, including 1-bromo-3-chloro-2-fluorobenzene, with cyclopentene. This study provided insights into reactions that form products derived from insertion into the carbon-halogen bond (Bryce-Smith et al., 1980).
Infrared and Raman Spectroscopy Studies
The vibrational spectra of 1-bromo-3-chloro-2-fluorobenzene and its derivatives have been studied using infrared and Raman spectroscopy. Aralakkanavar et al. (1992) and Reddy et al. (1994) contributed to the understanding of the vibrational properties of such compounds, which is crucial for their characterization (Aralakkanavar et al., 1992); (Reddy et al., 1994).
Microwave Spectroscopy and Chemical Synthesis
Microwave spectroscopy and chemical synthesis are other areas where 1-bromo-3-chloro-2-fluorobenzene finds application. Studies by Onda et al. (1994) and Ermert et al. (2004) have used this compound to explore the structure of molecular complexes and synthesize radiopharmaceuticals (Onda et al., 1994); (Ermert et al., 2004).
properties
IUPAC Name |
1-bromo-3-chloro-2-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClF/c7-4-2-1-3-5(8)6(4)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRNWNTAANHEQMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30395032 | |
Record name | 1-Bromo-3-chloro-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30395032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-chloro-2-fluorobenzene | |
CAS RN |
144584-65-6 | |
Record name | 1-Bromo-3-chloro-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30395032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-3-chloro-2-fluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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